Cas no 320421-35-0 ((6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE)

320421-35-0 structure
Product Name:(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE
CAS No:320421-35-0
Molecular Formula:C21H21N3O2S
Molecular Weight:379.475343465805
CID:5214284
(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE Properties
Names and Identifiers
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- 4-{6-[(benzenesulfinyl)methyl]-2-phenylpyrimidin-4-yl}morpholine
- 4-(2-PHENYL-6-[(PHENYLSULFINYL)METHYL]-4-PYRIMIDINYL)MORPHOLINE
- (6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE
- Morpholine, 4-[2-phenyl-6-[(phenylsulfinyl)methyl]-4-pyrimidinyl]-
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- InChIKey: NRZZMIPVZKXSIL-UHFFFAOYSA-N
- Inchi: 1S/C21H21N3O2S/c25-27(19-9-5-2-6-10-19)16-18-15-20(24-11-13-26-14-12-24)23-21(22-18)17-7-3-1-4-8-17/h1-10,15H,11-14,16H2
- SMILES: N1(C2C=C(CS(C3=CC=CC=C3)=O)N=C(C3=CC=CC=C3)N=2)CCOCC1
(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A891671-1g |
4-{6-[(benzenesulfinyl)methyl]-2-phenylpyrimidin-4-yl}morpholine |
320421-35-0 | 90% | 1g |
$350.0 | 2024-04-20 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00915700-1g |
4-{6-[(benzenesulfinyl)methyl]-2-phenylpyrimidin-4-yl}morpholine |
320421-35-0 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669116-1mg |
4-(2-Phenyl-6-((phenylsulfinyl)methyl)pyrimidin-4-yl)morpholine |
320421-35-0 | 98% | 1mg |
¥428 | 2023-04-14 |
(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE Related Literature
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Lidija Malic,Keith Morton,Liviu Clime Lab Chip, 2013,13, 798-810
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Aditi Roy,Mahendra Nath Roy RSC Adv., 2017,7, 40803-40812
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Eugene Khaskin,Yael Diskin-Posner,Lev Weiner,Gregory Leitus,David Milstein Chem. Commun., 2013,49, 2771-2773
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6. Thickness dependence of surface energy and contact angle of water droplets on ultrathin MoS2 films†Zhengfei Wang,Lizhi Zhang,Xiaodong Shen,Feng Liu Phys. Chem. Chem. Phys., 2016,18, 14449-14453
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Damián Alvarez-Paggi,Luciano A. Abriata,Daniel H. Murgida,Alejandro J. Vila Chem. Commun., 2013,49, 5381-5383
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Shikai Wu,Ye Pan,Ning Wang,Weiji Dai,Jie Lu,Tao Lu RSC Adv., 2018,8, 41347-41354
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Miao Yu,Nicoló Tormene,Aleksei Bolshakov,Brahim Mezari,Anna Liutkova,Nikolay Kosinov,Emiel J. M. Hensen Chem. Commun., 2021,57, 3323-3326
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10. Back matter
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:320421-35-0)(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE

Purity:99%
Quantity:1g
Price($):315.0